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molecular formula C17H12Cl2N2O3 B8484389 8-(2,6-Dichloro-3-nitrobenzyloxy)-2-methylquinoline CAS No. 167834-56-2

8-(2,6-Dichloro-3-nitrobenzyloxy)-2-methylquinoline

Cat. No. B8484389
CAS RN: 167834-56-2
M. Wt: 363.2 g/mol
InChI Key: HYIPHECUSUQGAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05994368

Procedure details

To a mixture of sodium hydride (40% in oil, 2.64 g) and N,N-dimethylformamide (100 ml) was added 8-hydroxy-2-methylquinoline (10 g) in an ice-water bath. The mixture was stirred for 30 minutes at the same temperature and then 2,6-dichloro-3-nitrobenzyl chloride (15.1 g) and tetrabutylammonium iodide (100 mg) were added therein. The reaction mixture was stirred at ambient temperature for 1 hour. To this mixture was added water (100 ml) in an ice-water bath. The precipitates were collected by vacuum filtration and washed with water (60 ml) to give 8-(2,6-dichloro-3-nitrobenzyloxy)-2-methylquinoline (20.36 g) as a powder.
Name
sodium hydride
Quantity
2.64 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
100 mL
Type
reactant
Reaction Step One
Name
8-hydroxy-2-methylquinoline
Quantity
10 g
Type
reactant
Reaction Step Two
Name
2,6-dichloro-3-nitrobenzyl chloride
Quantity
15.1 g
Type
reactant
Reaction Step Three
Name
tetrabutylammonium iodide
Quantity
100 mg
Type
catalyst
Reaction Step Three
Name
water
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
8-(2,6-dichloro-3-nitrobenzyloxy)-2-methylquinoline

Identifiers

REACTION_CXSMILES
[H-].[Na+].CN(C)C=O.[OH:8][C:9]1[CH:10]=[CH:11][CH:12]=[C:13]2[C:18]=1[N:17]=[C:16]([CH3:19])[CH:15]=[CH:14]2.[Cl:20][C:21]1[C:28]([N+:29]([O-:31])=[O:30])=[CH:27][CH:26]=[C:25]([Cl:32])[C:22]=1[CH2:23]Cl>[I-].C([N+](CCCC)(CCCC)CCCC)CCC.O>[Cl:20][C:21]1[C:28]([N+:29]([O-:31])=[O:30])=[CH:27][CH:26]=[C:25]([Cl:32])[C:22]=1[CH2:23][O:8][C:9]1[CH:10]=[CH:11][CH:12]=[C:13]2[C:18]=1[N:17]=[C:16]([CH3:19])[CH:15]=[CH:14]2 |f:0.1,5.6|

Inputs

Step One
Name
sodium hydride
Quantity
2.64 g
Type
reactant
Smiles
[H-].[Na+]
Name
N,N-dimethylformamide
Quantity
100 mL
Type
reactant
Smiles
CN(C=O)C
Step Two
Name
8-hydroxy-2-methylquinoline
Quantity
10 g
Type
reactant
Smiles
OC=1C=CC=C2C=CC(=NC12)C
Step Three
Name
2,6-dichloro-3-nitrobenzyl chloride
Quantity
15.1 g
Type
reactant
Smiles
ClC1=C(CCl)C(=CC=C1[N+](=O)[O-])Cl
Name
tetrabutylammonium iodide
Quantity
100 mg
Type
catalyst
Smiles
[I-].C(CCC)[N+](CCCC)(CCCC)CCCC
Step Four
Name
water
Quantity
100 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 30 minutes at the same temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction mixture was stirred at ambient temperature for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
The precipitates were collected by vacuum filtration
WASH
Type
WASH
Details
washed with water (60 ml)

Outcomes

Product
Details
Reaction Time
 30 min
Name
8-(2,6-dichloro-3-nitrobenzyloxy)-2-methylquinoline
Type
product
Smiles
ClC1=C(COC=2C=CC=C3C=CC(=NC23)C)C(=CC=C1[N+](=O)[O-])Cl
Measurements
Type Value Analysis
AMOUNT: MASS 20.36 g
YIELD: CALCULATEDPERCENTYIELD 89.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.